Cas no 2172260-31-8 (4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2172260-31-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6389753
• PubChem ID: 165855587
• Update Time: 2025-05-19

4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one
• 2172260-31-8
• EN300-1637144

• Inchi： 1S/C12H22N2O/c1-8(2)14-10(15)7-9(13)11(14)12(3)5-4-6-12/h8-9,11H,4-7,13H2,1-3H3
• InChI Key： WXSBELINBQYYDK-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2(C)CCC2)N1C(C)C)N

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one

Research Brief on 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS: 2172260-31-8)

The compound 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS: 2172260-31-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further preclinical evaluation.

One of the key areas of interest is the compound's role in modulating kinase activity. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one exhibits selective inhibition against specific kinase targets, with notable efficacy in vitro. Researchers have employed structure-activity relationship (SAR) studies to optimize its binding affinity and selectivity, leveraging its cyclobutyl and isopropyl substituents for enhanced interactions with kinase active sites.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in rodent models have demonstrated favorable absorption and distribution, with moderate metabolic stability. However, challenges such as plasma protein binding and potential off-target effects remain areas for further optimization. Advanced formulations, including prodrug strategies and nanoparticle-based delivery systems, are being explored to improve its bioavailability and therapeutic index.

The synthetic route for 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one has also been refined to enhance yield and scalability. Recent publications highlight the use of asymmetric catalysis and green chemistry principles to streamline its production, reducing reliance on hazardous reagents and minimizing environmental impact. These advancements are critical for facilitating large-scale manufacturing and future clinical translation.

Looking ahead, the compound's potential extends beyond kinase inhibition. Emerging research suggests its applicability in neurodegenerative diseases and immune modulation, though these avenues require further validation. Collaborative efforts between academia and industry are expected to accelerate its development, with several patent applications filed in the past year. As the field progresses, 4-amino-5-(1-methylcyclobutyl)-1-(propan-2-yl)pyrrolidin-2-one represents a compelling case study in the intersection of medicinal chemistry and drug discovery.